Cas no 1162261-92-8 (1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene
• CAS No: 1162261-92-8
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• MDL: MFCD18917879
• CID: 4682711
• Update Time: 2025-06-07

1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-ethoxy-4-(trifluoromethoxy)benzene
• AM86351
• 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene

• MDL： MFCD18917879
• Inchi： 1S/C9H8BrF3O2/c1-2-14-8-5-6(3-4-7(8)10)15-9(11,12)13/h3-5H,2H2,1H3
• InChI Key： OPKZEZVDRCJEGC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene

Recent Advances in the Application of 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene (CAS: 1162261-92-8) in Chemical and Pharmaceutical Research

1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene (CAS: 1162261-92-8) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, medicinal chemistry, and drug discovery. This compound, characterized by its bromo, ethoxy, and trifluoromethoxy functional groups, serves as a valuable intermediate in the synthesis of more complex molecules, particularly those with potential pharmacological activities. Recent studies have explored its utility in the development of novel therapeutic agents, highlighting its role in the construction of bioactive scaffolds and the modulation of drug-like properties.

One of the key areas of research involving 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene is its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of biaryl and heteroaryl compounds. These reactions are widely employed in the pharmaceutical industry to create diverse molecular architectures for drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a coupling partner in the synthesis of trifluoromethoxy-containing analogs of known kinase inhibitors, which exhibited enhanced metabolic stability and target binding affinity.

In addition to its synthetic utility, 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene has been investigated for its potential role in the development of agrochemicals and materials science. The trifluoromethoxy group, in particular, is known to impart unique physicochemical properties, such as increased lipophilicity and resistance to metabolic degradation, making it a desirable moiety in the design of pesticides and functional materials. Recent patents filed by major chemical companies have highlighted its incorporation into novel herbicidal and insecticidal formulations, underscoring its commercial relevance.

From a pharmacological perspective, derivatives of 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene have shown promise in the treatment of central nervous system (CNS) disorders. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of compounds derived from this intermediate, which exhibited potent activity as serotonin receptor modulators. These findings suggest potential applications in the treatment of depression and anxiety disorders, although further in vivo studies are required to validate these effects.

Despite its promising applications, challenges remain in the large-scale production and purification of 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, enabling more efficient and sustainable synthesis routes. A 2023 review in Organic Process Research & Development highlighted the optimization of reaction conditions to minimize byproduct formation and improve yield, which is critical for industrial-scale applications.

In conclusion, 1-Bromo-2-ethoxy-4-(trifluoromethoxy)benzene (CAS: 1162261-92-8) continues to be a compound of significant interest in chemical and pharmaceutical research. Its multifaceted applications in synthesis, drug discovery, and agrochemical development underscore its importance as a building block in modern chemistry. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and green chemistry, solidifying its role as a key intermediate in the field.